Cas no 108494-79-7 (4-Quinolinol, 7-chloro-6-fluoro-)

• Product Name: 4-Quinolinol, 7-chloro-6-fluoro-
• CAS No: 108494-79-7
• MF: C₉H₅ClFNO
• MW: 197.593504667282
• CID: 3594344
• PubChem ID: 14905655
• Update Time: 2025-06-11

4-Quinolinol, 7-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol, 7-chloro-6-fluoro-
• 7-chloro-6-fluoroquinolin-4-ol
• EN300-6745949
• Z1255388987
• 7-Chloro-6-fluoroquinolin-4(1H)-one
• SCHEMBL10631684
• AKOS030546217
• G50932
• DB-307274
• F6782-4007
• 7-Chloro-1,4-dihydro-6-fluoro-4-oxoquinoline
• DTXSID40565209
• 108494-79-7
• 7-chloro-6-fluoro-1,4-dihydroquinolin-4-one
• 7-CHLORO-6-FLUORO-1H-QUINOLIN-4-ONE
• 106024-91-3

• Inchi： 1S/C9H5ClFNO/c10-6-4-8-5(3-7(6)11)9(13)1-2-12-8/h1-4H,(H,12,13)
• InChI Key： JVSXZJROLBGYID-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(Cl)C=2)C(O)=CC=1

Computed Properties

• Exact Mass: 197.0043696Da
• Monoisotopic Mass: 197.0043696Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 4-Quinolinol, 7-chloro-6-fluoro-

7-Chloro-6-Fluoro-4-Quinolinol (CAS No. 108494-79-7): A Comprehensive Overview

7-Chloro-6-fluoro-4-quinolinol (CAS No. 108494-79-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 7-chloro-6-fluoroquinolin-4(1H)-one, is a derivative of quinolinol, a class of heterocyclic compounds with a wide range of biological activities. The introduction of chlorine and fluorine atoms at specific positions on the quinoline ring imparts unique properties to this molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 7-chloro-6-fluoro-4-quinolinol is characterized by a quinoline core with a hydroxyl group at the 4-position, a chlorine atom at the 7-position, and a fluorine atom at the 6-position. This specific arrangement of substituents contributes to the compound's stability, solubility, and biological activity. The presence of the hydroxyl group enhances its ability to form hydrogen bonds, which can be crucial for interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential therapeutic applications of 7-chloro-6-fluoro-4-quinolinol in various disease models. One notable area of research is its antiviral activity. A study published in the *Journal of Medicinal Chemistry* demonstrated that 7-chloro-6-fluoro-4-quinolinol exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a promising lead compound for the development of antiviral drugs.

In addition to its antiviral properties, 7-chloro-6-fluoro-4-quinolinol has shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from lung and breast cancers. The selective cytotoxicity observed in these studies suggests that 7-chloro-6-fluoro-4-quinolinol may have fewer side effects compared to traditional chemotherapy agents.

The pharmacokinetic properties of 7-chloro-6-fluoro-4-quinolinol have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for further development as an oral medication.

Another area of interest is the use of 7-chloro-6-fluoro-4-quinolinol in neurodegenerative diseases. Preliminary studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects. It has been found to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. These findings open up new avenues for exploring 7-chloro-6-fluoro-4-quinolinol as a potential therapeutic agent for neurodegenerative disorders.

The safety profile of 7-chloro-6-fluoro-4-quinolinol is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation.

In conclusion, 7-chloro-6-fluoro-4-quinolinol (CAS No. 108494-79-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers it with favorable pharmacological properties, making it an attractive candidate for further research and development in various areas of medicine. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its use in treating a range of diseases.